Cas no 1160106-12-6 (4,4-Dioctyl-4H-silolo3,2-b:4,5-b'dithiophene)

• Product Name: 4,4-Dioctyl-4H-silolo3,2-b:4,5-b'dithiophene
• CAS No: 1160106-12-6
• MF: C₂₄H₃₈S₂Si
• MW: 418.774025440216
• MDL: MFCD26793507
• CID: 1032102
• PubChem ID: 253662359
• Update Time: 2025-06-08

4,4-Dioctyl-4H-silolo3,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

• 4,4-Dioctyl-4H-silolo[3,2-b:4,5-b']dithiophene
• 4,4-Di-n-octyldithieno[3,2-b:2,3-d']silole
• NULL
• 4,4-Di-n-octyl-4H-silolo[3,2-b:4,5-b']dithiophene
• C24H38S2Si
• 2620AA
• 3,3'-Dioctylsilylene-2,2'-bithiophene
• 3,3'-(Dioctylsilylene)-2,2'-bithiophene
• AX8247420
• D4564
• 4,4'-Di-n-octyl-dithieno[3,2-b:2',3'-d]silole
• 4,4-Dioctyl-4H-silolo[3,2-b:4,5-b']bisthiophene
• 7,7-Dioctyl-3,4-dithia-7-sila-7H-cyclopenta[a]pentalene
• 4,4-Dioctyl-4H-silolo[3,2-b:4,5-b]dithiophene
• 7,7-Dioctyl-3,4-dithia-7-sila-7H-cyclopenta[a]pent
• 4，4-Dioctyl-4H-silolo[3，2-b:4，5-b’]dithiophene
• 4,4-Dioctyl-4H-silolo3,2-b:4,5-b'dithiophene

• MDL： MFCD26793507
• Inchi： 1S/C24H38S2Si/c1-3-5-7-9-11-13-19-27(20-14-12-10-8-6-4-2)21-15-17-25-23(21)24-22(27)16-18-26-24/h15-18H,3-14,19-20H2,1-2H3
• InChI Key： AUESHXZKMJNIJC-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C1=C(C=CS1)[Si]2(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 418.21800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 375
• Topological Polar Surface Area: 56.5

Experimental Properties

• Density: 1.02
• PSA: 56.48000
• LogP: 8.07400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on 4,4-Dioctyl-4H-silolo3,2-b:4,5-b'dithiophene

Introduction to 4,4-Dioctyl-4H-silolo[3,2-b:4,5-b'dithiophene (CAS No. 1160106-12-6)

4,4-Dioctyl-4H-silolo[3,2-b:4,5-b'dithiophene (CAS No. 1160106-12-6) is a novel organosilicon compound that has garnered significant attention in the field of advanced materials and organic electronics. This compound belongs to the class of silole derivatives, which are known for their exceptional photophysical properties and structural stability. The presence of long alkyl chains (octyl groups) in its structure enhances its solubility in organic solvents, making it a promising candidate for various applications in optoelectronic devices.

The silolo[3,2-b:4,5-b'dithiophene core structure of this compound contributes to its unique electronic characteristics. Siloles are aromatic heterocycles containing a silicon atom at the center of a five-membered ring, and they exhibit superior thermal and photochemical stability compared to traditional organic semiconductors. This makes 4,4-Dioctyl-4H-silolo[3,2-b:4,5-b'dithiophene an ideal material for use in flexible electronics, organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs).

Recent research has demonstrated the potential of silolo[3,2-b:4,5-b'dithiophene derivatives as high-performance hole-transporting materials (HTMs) in OLED devices. The extended conjugation system and the electron-donating silicon atom in the silole core facilitate efficient hole injection and transport. Furthermore, the octyl substituents improve the film-forming properties of the compound, leading to more uniform and defect-free thin films. These characteristics have been confirmed through spectroscopic studies and device performance evaluations.

In the realm of organic photovoltaics, 4,4-Dioctyl-4H-silolo[3,2-b:4,5-b'dithiophene has shown promise as an active layer material in bulk heterojunction solar cells. Its broad absorption spectrum and high charge carrier mobility make it suitable for harvesting a wide range of solar wavelengths efficiently. Additionally, the silole-based structure enhances the stability of the photovoltaic device under ambient conditions, which is crucial for practical applications.

The synthesis of 4,4-Dioctyl-4H-silolo[3,2-b:4,5-b'dithiophene involves a multi-step process that typically includes condensation reactions followed by functionalization with octyl groups. The synthetic route must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial applications.

One of the key advantages of using silolo[3,2-b:4,5-b'dithiophene derivatives like 4,4-Dioctyl-4H-silolo[3,2-b:4,5-b'dithiophene is their tunability through structural modifications. By varying the length and type of alkyl chains or introducing additional functional groups, researchers can fine-tune the electronic properties of these materials to meet specific application requirements. This flexibility makes them highly versatile for different electronic devices.

From an industrial perspective, 4, 4-Dioctyl- 44-Hsilolo[3, 22:b:44, 55--b'dithiophene has significant potential in the development of next-generation display technologies. Its ability to form stable and efficient charge transport layers makes it suitable for high-resolution OLED displays used in smartphones、televisions、and other consumer electronics。Moreover，the compound's compatibility with solution-processable fabrication techniques reduces production costs，making it economically viable for large-scale manufacturing。

The environmental impact of using silolo[3, 22:b:44,55--b'dithiophene derivatives as electronic materials is also a critical consideration。Research has shown that these compounds are biodegradable and have low toxicity，which aligns with growing concerns about sustainable chemistry。Additionally， efforts are underway to develop greener synthetic routes that minimize waste and energy consumption，further enhancing their environmental footprint。

In conclusion, 44-Dioctyl-44-Hsilolo[33,22:b:44,55--b'dithiophene (CAS No. 1160106-12-6) is a cutting-edge material with diverse applications in optoelectronics。Its unique structural and electronic properties make it an excellent candidate for use in OLEDs、OPVs、and other advanced electronic devices。With ongoing research efforts focused on improving synthesis methods、performance optimization、and environmental sustainability，this compound is poised to play a pivotal role in shaping the future of organic electronics。